Cas no 106535-15-3 (1H-1,2,4-Triazole,1-(2-methoxyethyl)-)

• Product Name: 1H-1,2,4-Triazole,1-(2-methoxyethyl)-
• CAS No: 106535-15-3
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 127186
• PubChem ID: 13568503
• Update Time: 2025-04-18

1H-1,2,4-Triazole,1-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-(2-methoxyethyl)-
• 1-(2-methoxyethyl)-1H-1,2,4-triazole
• 1-(2-Methoxy-ethyl)-1H-[1,2,4]triazole
• 1H-1,2,4-Triazole,1-(2-methoxyethyl)-(9CI)
• VWKRETYHNRHOMT-UHFFFAOYSA-N
• SCHEMBL406066
• AKOS013122116
• 106535-15-3
• 1-(2-Methoxyethyl)-1,2,4-triazole

• Inchi： 1S/C5H9N3O/c1-9-3-2-8-5-6-4-7-8/h4-5H,2-3H2,1H3
• InChI Key： VWKRETYHNRHOMT-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=NC=N1

Computed Properties

• Exact Mass: 127.07467
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94